Cas no 1211483-87-2 (3,3'-Tricyclo3.3.1.1~3,7~decane-1,3-diylbis(6-methoxybenzoic acid))

• Product Name: 3,3'-Tricyclo3.3.1.1~3,7~decane-1,3-diylbis(6-methoxybenzoic acid)
• CAS No: 1211483-87-2
• MF: C₂₆H₂₈O₆
• MW: 436.496928215027
• CID: 4685846
• Update Time: 2025-05-24

3,3'-Tricyclo3.3.1.1~3,7~decane-1,3-diylbis(6-methoxybenzoic acid) Chemical and Physical Properties

Names and Identifiers

• 3,3'-tricyclo[3.3.1.1~3,7~]decane-1,3-diylbis(6-methoxybenzoic acid)
• 3,3'-Tricyclo[3.3.1.1(3,7)]decane-1,3-diylbis(6-methoxybenzoic acid)
• SBB072938
• 5-[3-(3-carboxy-4-methoxyphenyl)adamantanyl]-2-methoxybenzoic acid
• benzoic acid, 3,3'-tricyclo[3.3.1.1~3,7~]decane-1,3-diylbis[6-methoxy-
• 3,3'-Tricyclo3.3.1.1~3,7~decane-1,3-diylbis(6-methoxybenzoic acid)

• Inchi： 1S/C26H28O6/c1-31-21-5-3-17(8-19(21)23(27)28)25-10-15-7-16(11-25)13-26(12-15,14-25)18-4-6-22(32-2)20(9-18)24(29)30/h3-6,8-9,15-16H,7,10-14H2,1-2H3,(H,27,28)(H,29,30)
• InChI Key： XPTSMFCEEHQEPG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(=O)O)C12CC3CC(CC(C4C=CC(=C(C(=O)O)C=4)OC)(C3)C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 677
• Topological Polar Surface Area: 93.1

Additional information on 3,3'-Tricyclo3.3.1.1~3,7~decane-1,3-diylbis(6-methoxybenzoic acid)

Comprehensive Analysis of 3,3'-Tricyclo[3.3.1.1~3,7~]decane-1,3-diylbis(6-methoxybenzoic acid) (CAS No. 1211483-87-2)

In the realm of advanced organic chemistry, 3,3'-Tricyclo[3.3.1.1~3,7~]decane-1,3-diylbis(6-methoxybenzoic acid) (CAS No. 1211483-87-2) stands out as a structurally unique and functionally versatile compound. This bicyclic derivative, characterized by its rigid tricyclodecane core and methoxybenzoic acid appendages, has garnered significant attention in pharmaceutical research, material science, and supramolecular chemistry. Its highly symmetrical architecture and dual carboxylic acid functionality make it a valuable building block for drug design, polymer synthesis, and crystal engineering.

The compound's CAS No. 1211483-87-2 is frequently searched in academic databases and patent literature, reflecting its growing importance in targeted drug delivery systems and metal-organic frameworks (MOFs). Recent studies highlight its potential as a linker molecule in nanoparticle conjugation, where its rigid spacer properties enhance stability in biomedical applications. Researchers also explore its role in photodynamic therapy (PDT) due to the methoxy group's electron-donating effects, which modulate photosensitizer performance.

From a synthetic perspective, 3,3'-Tricyclo[3.3.1.1~3,7~]decane-1,3-diylbis(6-methoxybenzoic acid) exemplifies modern green chemistry trends. Its preparation often involves atom-economical coupling reactions, aligning with the demand for sustainable synthesis methods. The compound's low toxicity profile (as per preliminary assays) further supports its adoption in biocompatible materials, a hot topic in tissue engineering forums.

Analytical challenges associated with this compound include its limited solubility in polar solvents, a common query among formulators. Advanced techniques like co-crystallization or salt formation are often discussed to address this. Meanwhile, computational chemists investigate its conformational rigidity using molecular dynamics simulations, a trending approach in computational drug design.

In material science, the tricyclodecane backbone contributes to thermal stability, making derivatives attractive for high-performance polymers. Patent analyses reveal growing interest in its use for gas separation membranes, where its microporosity enhances selectivity—a key focus in carbon capture research. These applications position CAS 1211483-87-2 as a cross-disciplinary asset.

Quality control of this compound requires specialized HPLC-UV methods due to its chromophoric properties. Stability studies indicate sensitivity to UV degradation, prompting discussions about light-protective packaging in storage guidelines—a practical concern frequently raised in chemical logistics communities.

The 6-methoxybenzoic acid moieties enable diverse derivatization pathways, with esterification and amidation being most explored. Recent click chemistry approaches utilize these groups for bioconjugation, particularly in antibody-drug conjugate (ADC) development—a rapidly expanding field in oncology research.

Environmental fate studies of 3,3'-Tricyclo[3.3.1.1~3,7~]decane-1,3-diylbis(6-methoxybenzoic acid) remain limited, though QSAR models predict moderate biodegradability. This data gap presents opportunities for eco-toxicological research, aligning with increased regulatory focus on green pharmaceuticals.

In summary, CAS 1211483-87-2 represents a compelling case study in structure-property relationships. Its balanced lipophilicity (LogP ~3.2) and molecular symmetry continue to inspire innovations across chemical disciplines, from catalysis to bioimaging probes. As synthetic methodologies advance, this compound's role in addressing global health and energy challenges is poised to expand significantly.